Cas no 159139-36-3 (Benzoic acid, 3-(methylsulfonyl)-4-phenoxy-)

• Product Name: Benzoic acid, 3-(methylsulfonyl)-4-phenoxy-
• CAS No: 159139-36-3
• MF: C₁₄H₁₂O₅S
• MW: 292.307083129883
• CID: 1338040
• Update Time: 2024-08-17

Benzoic acid, 3-(methylsulfonyl)-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(methylsulfonyl)-4-phenoxy-

• Inchi： 1S/C14H12O5S/c1-20(17,18)13-9-10(14(15)16)7-8-12(13)19-11-5-3-2-4-6-11/h2-9H,1H3,(H,15,16)
• InChI Key： WOPLIOPJEJRFST-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=CC=CC=C2)C(S(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 292.04056

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 505.1±50.0 °C(Predicted)
• PSA: 80.67
• pka: 3.68±0.10(Predicted)